Ethyl 3-[(2-ethoxyphenyl)sulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 3-[(2-ethoxyphenyl)sulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C19H18FNO5S2/c1-3-25-14-10-6-5-9-13(14)21-28(23,24)18-16-12(20)8-7-11-15(16)27-17(18)19(22)26-4-2/h5-11,21H,3-4H2,1-2H3
• InChI Key: XWCIDPCKDGUNGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NS(=O)(=O)C2=C(SC3=CC=CC(=C32)F)C(=O)OCC
• Molecular Formula: C19H18FNO5S2
• Molecular Weight: 423.5 g/mol

Description

Ethyl 3-[(2-ethoxyphenyl)sulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate, also known as ETSB, is a synthetic compound that belongs to the class of sulfonamide derivatives. It has gained significant interest in scientific research due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Microbial Degradation of Polyfluoroalkyl Chemicals

Research has shown that polyfluoroalkyl chemicals, which share some structural similarities with the compound due to their fluorinated moieties, undergo microbial degradation resulting in perfluoroalkyl carboxylic (PFCAs) and sulfonic acids (PFSAs). These studies highlight the environmental fate of such chemicals and their transformation through microbial and abiotic degradation processes, emphasizing the importance of understanding their persistence and toxic profiles in environmental regulations and actions (Liu & Avendaño, 2013).

Contamination and Removal Technologies

Investigations into the contamination and removal of sulfamethoxazole, a persistent organic pollutant, from aqueous solutions using cleaner techniques shed light on the environmental presence and toxicity effects of such compounds. This research provides insight into the importance of developing sustainable technologies for the removal of toxic contaminants from the environment, which may be applicable to the study and management of other chemically related compounds (Prasannamedha & Kumar, 2020).

Environmental Fate of Alkylphenols and Their Ethoxylates

The widespread use of alkylphenol ethoxylates in domestic and industrial products and their degradation to more persistent compounds like alkylphenols (e.g., nonylphenol) has raised concerns regarding their endocrine-disrupting effects. Understanding the environmental fate, partitioning, and biodegradation pathways of these compounds is crucial for assessing their impact on wildlife and human health, which can inform the study of structurally similar compounds (Ying, Williams, & Kookana, 2002).

Analysis of Emerging Fluoroalkylether Substances

The transition to fluorinated alternative chemicals in response to environmental and health concerns about legacy per- and polyfluoroalkyl substances (PFAS) has led to the emergence of fluoroalkylether compounds. Monitoring and analysis of these alternatives, including their environmental occurrence, fate, and potential effects, are critical for understanding their safety and managing their use. This area of research underscores the ongoing need to evaluate the environmental and health impacts of novel chemical substances, including those related to the compound of interest (Munoz et al., 2019).